Cas no 42160-05-4 (1,5-bis(3,4-dichlorophenyl)penta-1,4-dien-3-one)

• Product Name: 1,5-bis(3,4-dichlorophenyl)penta-1,4-dien-3-one
• CAS No: 42160-05-4
• MF: C₁₇H₁₀Cl₄O
• MW: 372.072700977325
• CID: 927840
• PubChem ID: 5372297
• Update Time: 2025-04-19

1,5-bis(3,4-dichlorophenyl)penta-1,4-dien-3-one Chemical and Physical Properties

Names and Identifiers

• (1z,4e)-1,5-bis(3,4-dichlorophenyl)penta-1,4-dien-3-one
• 1,5-DI(3,4-DICHLOROPHENYL)PENTA-1,4-DIEN-3-ONE
• 1,5-bis(3,4-dichlorophenyl)penta-1,4-dien-3-one
• NSC-237977
• EN300-193211
• (1E,4E)-1,5-Bis(3,4-dichlorophenyl)-1,4-pentadien-3-one #
• 30983-80-3
• PEIXSRCYWCYQCA-IJIVKGSJSA-N
• (1E,4E)-1,5-bis(3,4-dichlorophenyl)penta-1,4-dien-3-one
• 1,5-Bis[3,4-dichlorophenyl]penta-1,4-dien-3-one
• CHEMBL442985
• MFCD00115249
• NSC237977
• G59215
• 42160-05-4

• Inchi： 1S/C17H10Cl4O/c18-14-7-3-11(9-16(14)20)1-5-13(22)6-2-12-4-8-15(19)17(21)10-12/h1-10H/b5-1+,6-2+
• InChI Key： PEIXSRCYWCYQCA-IJIVKGSJSA-N
• SMILES： ClC1=C(C=CC(/C=C/C(/C=C/C2C=CC(=C(C=2)Cl)Cl)=O)=C1)Cl

Computed Properties

• Exact Mass: 369.9488
• Monoisotopic Mass: 369.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 7.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.427
• Melting Point: 175 °C
• Boiling Point: 527.9°C at 760 mmHg
• Flash Point: 220.2°C
• Refractive Index: 1.668
• PSA: 17.07
• LogP: 6.59590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives